Cas no 294627-37-5 ((5E)-2,2,6,6-Tetramethyl-5-(propylimino)heptan-3-one)

• Product Name: (5E)-2,2,6,6-Tetramethyl-5-(propylimino)heptan-3-one
• CAS No: 294627-37-5
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 2839642
• PubChem ID: 71356048
• Update Time: 2025-04-21

(5E)-2,2,6,6-Tetramethyl-5-(propylimino)heptan-3-one Chemical and Physical Properties

Names and Identifiers

• 294627-37-5
• (5E)-2,2,6,6-Tetramethyl-5-(propylimino)heptan-3-one
• SCHEMBL16627952
• DTXSID30780202

• Inchi： 1S/C14H27NO/c1-8-9-15-11(13(2,3)4)10-12(16)14(5,6)7/h8-10H2,1-7H3/b15-11+
• InChI Key： KBITWCHHQNYEAS-RVDMUPIBSA-N
• SMILES： O=C(C/C(/C(C)(C)C)=N\CCC)C(C)(C)C

Computed Properties

• Exact Mass: 225.209264485Da
• Monoisotopic Mass: 225.209264485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų